Cas no 7726-45-6 (5-phenylpentanenitrile)

• Product Name: 5-phenylpentanenitrile
• CAS No: 7726-45-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 983308
• PubChem ID: 11030105
• Update Time: 2025-05-25

5-phenylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-pentanenitrile
• 5-Phenylpentanenitrile
• SCHEMBL1162643
• 7726-45-6
• DTXSID70452476
• EN300-1870600
• AKOS010746434
• 5-phenylpentanenitrile

• Inchi： 1S/C11H13N/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9H2
• InChI Key： KCCRGNPICGXCCY-UHFFFAOYSA-N
• SMILES： N#CCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-phenylpentanenitrile

Introduction to 5-phenylpentanenitrile (CAS No: 7726-45-6)

5-phenylpentanenitrile is a versatile organic compound with the CAS registry number 7726-45-6. It is a nitrile derivative with a phenyl group attached to the fifth carbon of a pentane chain, making it a valuable intermediate in organic synthesis and a key component in various industrial applications.

The compound, also known as benzyl cyanide or phenylacetonitrile, has garnered significant attention in recent years due to its role in the synthesis of bioactive molecules and advanced materials. Researchers have explored its potential in drug discovery, polymer chemistry, and as a precursor for specialty chemicals.

Recent studies have highlighted the importance of 5-phenylpentanenitrile in the development of novel pharmaceuticals. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively documented, enabling the production of enantiomerically pure compounds with high efficiency.

In addition to its pharmaceutical applications, 5-phenylpentanenitrile has found utility in the field of materials science. Its incorporation into polymer networks has been shown to enhance mechanical properties and thermal stability, making it a promising candidate for high-performance materials.

The synthesis of 5-phenylpentanenitrile has also been optimized through innovative methodologies. Recent advancements include the use of catalytic cross-coupling reactions and enzymatic transformations, which have significantly improved yield and selectivity compared to traditional methods.

From an environmental perspective, researchers have investigated the biodegradation pathways of 5-phenylpentanenitrile, emphasizing the importance of sustainable practices in its production and disposal.

In conclusion, 5-phenylpentanenitrile (CAS No: 7726-45-6) remains a pivotal compound in modern organic chemistry, with ongoing research continually expanding its applications and understanding.